8-butyl-3-cinnamyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
CAS No.: 887463-75-4
Cat. No.: VC6402137
Molecular Formula: C22H25N5O2
Molecular Weight: 391.475
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Specification
| CAS No. | 887463-75-4 |
|---|---|
| Molecular Formula | C22H25N5O2 |
| Molecular Weight | 391.475 |
| IUPAC Name | 6-butyl-4,7-dimethyl-2-[(E)-3-phenylprop-2-enyl]purino[7,8-a]imidazole-1,3-dione |
| Standard InChI | InChI=1S/C22H25N5O2/c1-4-5-13-25-16(2)15-27-18-19(23-21(25)27)24(3)22(29)26(20(18)28)14-9-12-17-10-7-6-8-11-17/h6-12,15H,4-5,13-14H2,1-3H3/b12-9+ |
| Standard InChI Key | MYNUFEUZJOZJFU-FMIVXFBMSA-N |
| SMILES | CCCCN1C(=CN2C1=NC3=C2C(=O)N(C(=O)N3C)CC=CC4=CC=CC=C4)C |
Introduction
Synthesis and Preparation
The synthesis of imidazopurine compounds generally involves multi-step reactions starting from readily available precursors. A common method includes the cyclization of amido-nitriles in the presence of a nickel catalyst to form the imidazole ring. Industrial production may utilize high-throughput synthesis techniques and advanced purification methods like chromatography and crystallization to ensure high purity.
Chemical Reactions
Imidazopurine compounds can undergo various chemical reactions:
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Oxidation: Using reagents like potassium permanganate or hydrogen peroxide.
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Reduction: Using agents such as lithium aluminum hydride.
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Substitution: Participating in nucleophilic substitution reactions, particularly at the imidazole ring.
Research Applications
Imidazopurine compounds are studied for their potential in:
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Chemistry: As building blocks for more complex molecules.
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Biology: Investigated as enzyme inhibitors or receptor modulators.
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Medicine: Examined for anticancer, antiviral, and anti-inflammatory properties.
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